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Compound of Interest

Compound Name: Leucocrystal Violet

Cat. No.: B1674803 Get Quote

An In-depth Technical Guide to the Chemical Differences Between Leucocrystal Violet and

Crystal Violet

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive examination of the chemical distinctions between

Leucocrystal Violet (LCV) and Crystal Violet (CV), two related triphenylmethane dyes with

divergent applications in scientific research. While structurally similar, their key chemical

difference—the oxidation state of the central carbon atom—gives rise to vastly different

physical properties and functionalities. This document details their chemical and physical

properties, provides experimental protocols for their common applications, and visualizes their

structures and reaction pathways.

Core Chemical and Physical Differences
The primary distinction between Leucocrystal Violet and Crystal Violet lies in their electronic

structure. Crystal Violet is a cationic dye characterized by a conjugated system spanning all

three phenyl rings, which is responsible for its intense violet color. In contrast, Leucocrystal
Violet is the reduced, non-conjugated form of the dye, rendering it colorless. This

transformation is a reversible oxidation-reduction reaction.

Table 1: Comparison of Chemical and Physical Properties
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Property Leucocrystal Violet (LCV) Crystal Violet (CV)

Appearance
White to light gray or slightly

lavender powder[1]

Green to dark green powder or

crystals[2]

Chemical Formula C₂₅H₃₁N₃[1] C₂₅H₃₀ClN₃[2]

Molecular Weight 373.55 g/mol [1] 407.99 g/mol

CAS Number 603-48-5 548-62-9

Color in Solution Colorless Violet-blue

Absorption Maximum (λmax) ~260 nm ~590-592 nm

Solubility

Slightly soluble in chloroform

and methanol. Does not mix

well with water.

Soluble in water, ethanol, and

chloroform. Slightly soluble in

ether.

Stability
Stable, but sensitive to light

and air. Store in a dark bottle.

Stable. Sensitive to light. Store

in a cool, dry, well-ventilated

area protected from direct

sunlight.

Primary Application Forensic blood detection
Biological stain (e.g., Gram

staining, cell viability assays)

Chemical Structures and Transformation
The chemical structures of Leucocrystal Violet and Crystal Violet illustrate the core difference

in their conjugation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.chemicalbook.com/ProductChemicalPropertiesCB7145919_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Crystal-Violet
https://www.chemicalbook.com/ProductChemicalPropertiesCB7145919_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Crystal-Violet
https://www.chemicalbook.com/ProductChemicalPropertiesCB7145919_EN.htm
https://www.benchchem.com/product/b1674803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare LCV
Working Solution

Perform Positive and
Negative Controls

Apply LCV Reagent
(Fine-Mist Spray)

Observe for Color Change
(Bluish-Purple)

Document Results
(Photography)

End

 

Start

Seed and Treat
Adherent Cells

Fix Cells

Stain with
Crystal Violet

Wash to Remove
Excess Dye

Air Dry Plate

Solubilize Dye

Measure Absorbance
(570-590 nm)

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1674803?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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